![molecular formula C22H22N2O3S B2973645 6-((3,4-dimethylphenyl)sulfonyl)-N-(4-ethylphenyl)nicotinamide CAS No. 1286727-39-6](/img/structure/B2973645.png)
6-((3,4-dimethylphenyl)sulfonyl)-N-(4-ethylphenyl)nicotinamide
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Overview
Description
This compound is an organic molecule that likely contains a nicotinamide group, a sulfonyl group, and phenyl groups. The phenyl groups are substituted with methyl and ethyl groups .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, likely involves a complex arrangement of rings (from the phenyl groups) and a variety of functional groups including a sulfonyl group and a nicotinamide group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the sulfonyl and nicotinamide groups, as well as the substituted phenyl rings. For example, the sulfonyl group might be susceptible to nucleophilic attack .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group might increase its polarity, influencing properties like solubility .Scientific Research Applications
Nicotinamide's Therapeutic Applications
Nicotinamide, a form of vitamin B3, has been extensively studied for its wide range of therapeutic applications. It is a precursor of nicotinamide adenine dinucleotide (NAD+), crucial for cellular energy production and metabolic processes. Research demonstrates nicotinamide's potential neuroprotective effects, suggesting benefits in cognitive function enhancement, age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and recovery from ischemic and traumatic brain injury (Rennie et al., 2015). These findings underscore nicotinamide's significance in neurocognitive research and therapy.
Sulfonamide Research and Applications
Sulfonamides, known for their bacteriostatic antibiotic properties, have been the subject of patents and studies highlighting their utility in treating various conditions beyond bacterial infections. They have found applications in diuretics, carbonic anhydrase inhibitors, and antiepileptics, among others. Novel sulfonamide drugs continue to be explored for antiglaucoma, antitumor, and anti-inflammatory effects, reflecting the structural and functional versatility of sulfonamide derivatives (Carta et al., 2012). This ongoing research highlights the potential of sulfonamide-containing compounds in developing new therapeutic agents.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(3,4-dimethylphenyl)sulfonyl-N-(4-ethylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3S/c1-4-17-6-9-19(10-7-17)24-22(25)18-8-12-21(23-14-18)28(26,27)20-11-5-15(2)16(3)13-20/h5-14H,4H2,1-3H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRBCDCGPVGSLKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CN=C(C=C2)S(=O)(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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